Cas no 4509-90-4 (5-Bromovaleryl chloride)

• Product Name: 5-Bromovaleryl chloride
• CAS No: 4509-90-4
• MF: C₅H₈BrClO
• MW: 199.473420143127
• MDL: MFCD00013660
• CID: 45125
• PubChem ID: 24859951
• Update Time: 2025-11-02

5-Bromovaleryl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromovaleryl chloride
• 5-Bromovaleroyl Chloride
• 5-bromopentanoyl chloride
• 5-Bromovalerylchloride
• 5-bromo-pentanoyl chloride
• 5-bromovaleric acid chloride
• OKRUMSWHDWKGHA-UHFFFAOYSA-N
• bromovalerylchloride
• bromovaleryl chloride
• 5-bromovaleric chloride
• 5-bromopentanoylchloride
• 5-bromo pentanoyl chloride
• KSC238I5T
• AMOT0220
• FS
• 5-Bromovaleryl chloride, 97%
• J-517221
• SCHEMBL50102
• (2-TRIFLUOROMETHYLBIPHENYL-4-YL)-METHANOL
• FT-0635334
• AM85775
• B2059
• DTXSID40334573
• EN300-65862
• FS-4820
• H11319
• AKOS006222732
• A22094
• 4509-90-4
• MFCD00013660
• DB-051264
• CS-0083325
• HY-43538

• MDL： MFCD00013660
• Inchi： 1S/C5H8BrClO/c6-4-2-1-3-5(7)8/h1-4H2
• InChI Key： OKRUMSWHDWKGHA-UHFFFAOYSA-N
• SMILES： BrCCCCC(=O)Cl

Computed Properties

• Exact Mass: 197.94500
• Monoisotopic Mass: 197.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.49 g/mL at 25 °C(lit.)
• Boiling Point: 118°C/33mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.492(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 2.31700
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Uncertain

5-Bromovaleryl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 5-Bromovaleryl chloride

5-Bromovaleryl Chloride (CAS No. 4509-90-4): A Versatile Building Block in Medicinal Chemistry

5-Bromovaleryl chloride, with the chemical formula C₆H₉BrClO, is a pivotal compound in the field of organic synthesis and drug development. This halogenated acyl chloride is characterized by its unique molecular structure, which includes a carboxylic acid chloride group and a 5-bromovaleryl moiety. The CAS No. 4509-90-4 identifier ensures precise identification of this compound, which is widely utilized in pharmaceutical research and bioactive molecule design.

Recent studies have highlighted the significance of 5-bromovaleryl chloride in the synthesis of novel antiviral agents and anti-inflammatory compounds. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 5-bromovaleryl chloride serves as an efficient intermediate in the creation of targeted therapies for respiratory viral infections. The electrophilic nature of the acyl chloride group allows for facile coupling reactions, making it a preferred choice for structure-activity relationship (SAR) studies.

The synthetic versatility of 5-bromovaleryl chloride extends to its application in peptide conjugation and lipid-based drug delivery systems. Researchers have leveraged its reactivity to develop smart drug carriers that respond to specific physiological conditions. A 2022 study in Biomaterials showcased its role in the formation of nanoparticle-based formulations for targeted cancer therapy. The high reactivity of the chlorine atom in the carboxylic acid chloride group enables site-specific modifications, enhancing the functional diversity of the final products.

Moreover, the 5-bromovaleryl chloride has been explored for its potential in enzyme inhibition and signal transduction modulation. A 2024 review in Drug Discovery Today emphasized its utility in the development of selective kinase inhibitors, which are critical in targeting oncogenic pathways. The halogen substitution at the valeryl chain introduces steric and electronic effects that influence the binding affinity of the resulting compounds to their biological targets.

The synthetic pathways for 5-bromovaleryl chloride have been optimized to ensure high yields and purity. A 2023 article in Organic Letters described a novel method involving electrophilic substitution reactions and condensation reactions to synthesize this compound efficiently. The reaction conditions, including temperature, solvent selection, and stereoselectivity control, are critical in achieving the desired chemical purity and structural integrity.

Recent advancements in computational chemistry have further enhanced the understanding of 5-bromovaleryl chloride's properties. Molecular modeling studies have predicted its binding modes with various biological targets, guiding the rational design of drug candidates. These simulations provide insights into the hydrophobic interactions, hydrogen bonding, and electrostatic forces that govern its pharmacological activity.

The 5-bromovaleryl chloride is also a key component in the development of fluorescent probes for in vivo imaging. Its photophysical properties allow for the creation of targeted contrast agents that enhance the visualization of pathological processes. A 2023 study in Advanced Materials demonstrated its application in real-time monitoring of metabolic activities in cellular environments.

Despite its advantages, the 5-bromovaleryl chloride requires careful handling due to its reactive nature. Proper storage conditions, such as low temperature and dry environments, are essential to maintain its stability and chemical integrity. Researchers are also exploring green chemistry approaches to minimize the environmental impact of its synthesis and use.

In conclusion, 5-bromovaleryl chloride (CAS No. 4509-90-4) stands as a critical reagent in modern pharmaceutical science. Its unique chemical properties and synthetic flexibility make it indispensable in the design of novel therapeutics and biological probes. Ongoing research continues to uncover new applications, solidifying its role in the advancement of medicinal chemistry.